Cas no 2377030-86-7 (3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride)

• Product Name: 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride
• CAS No: 2377030-86-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6127012
• PubChem ID: 145913510
• Update Time: 2025-06-26

3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377030-86-7
• 3-(2-methoxyethyl)cyclobutan-1-amine hydrochloride
• 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride
• EN300-7444313

• Inchi： 1S/C7H15NO.ClH/c1-9-3-2-6-4-7(8)5-6;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： NWAPRHHVJLWZMB-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCC1CC(C1)N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride

Introduction to 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride (CAS No: 2377030-86-7)

3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2377030-86-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This zwitterionic derivative, featuring a cyclobutane core substituted with a 2-methoxyethyl group and an amine functionality, has garnered attention due to its structural novelty and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride combines the rigidity of the cyclobutane ring with the flexibility provided by the 2-methoxyethyl side chain. This unique combination may contribute to its interaction with biological targets, offering a promising scaffold for designing molecules with tailored pharmacokinetic properties. The amine group, being a key pharmacophore, can participate in hydrogen bonding and ionic interactions, which are critical for modulating receptor binding affinities.

In recent years, there has been growing interest in cycloalkylamine derivatives due to their potential applications in treating various diseases. The cyclobutane ring, in particular, has been explored for its ability to mimic natural amino acid structures, thereby influencing enzyme and receptor interactions. The presence of the 2-methoxyethyl group further enhances the compound's complexity, allowing for diverse conformational states that could be exploited for therapeutic purposes.

One of the most compelling aspects of 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride is its potential as an intermediate in synthesizing more complex molecules. The hydrochloride salt form not only improves handling but also facilitates its use in multi-step synthetic pathways. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity. For instance, modifications around the cyclobutane ring or the 2-methoxyethyl side chain have led to compounds with improved pharmacological profiles.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride provide a rich starting point for generating libraries of molecules that can be screened for biological activity. High-throughput screening (HTS) and virtual screening techniques have been employed to identify derivatives with promising therapeutic potential. These approaches have accelerated the discovery process, enabling researchers to rapidly assess the efficacy of new compounds.

The hydrochloride salt form of this compound also offers advantages in terms of bioavailability and metabolic stability. By enhancing solubility, it becomes more amenable to formulation into various dosage forms, including oral and injectable preparations. This is particularly important for drug candidates intended for clinical use, where pharmacokinetic properties play a crucial role in determining their overall efficacy.

From a mechanistic standpoint, the amine group in 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride can engage in multiple interactions with biological targets. This versatility makes it a valuable building block for designing molecules that can modulate enzyme activity or receptor function. For example, it has been hypothesized that this compound could interact with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

The synthesis of 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride involves several key steps that highlight modern organic chemistry techniques. The introduction of the cyclobutane ring can be achieved through cyclopropanation followed by ring expansion, while the 2-methoxyethyl group can be incorporated via nucleophilic substitution or alkylation reactions. The final step involves conversion to the hydrochloride salt to improve stability and solubility.

In conclusion, 3-(2-Methoxyethyl)cyclobutan-1-amine;hydrochloride (CAS No: 2377030-86-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research. As drug discovery continues to evolve, compounds like this will play an increasingly important role in developing novel therapeutics that address unmet medical needs.